Δ2-trans-Hexadecenoic Acid
Δ2-trans-Hexadecenoic Acid
(E)-hexadec-2-enoic acid is a hexadecenoic acid having a trans-double bond at the 2-position. It has a role as a metabolite. It is a hexadecenoic acid and an alpha,beta-unsaturated monocarboxylic acid. It is a conjugate acid of an (E)-hexadec-2-enoate.
Gaidic acid, also known as T-16:1D2 or 2-palmitoleate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Gaidic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Gaidic acid has been primarily detected in urine. Within the cell, gaidic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Gaidic acid exists in all eukaryotes, ranging from yeast to humans. In humans, gaidic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, gaidic acid can be found in caraway. This makes gaidic acid a potential biomarker for the consumption of this food product.
Gaidic acid, also known as T-16:1D2 or 2-palmitoleate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Gaidic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Gaidic acid has been primarily detected in urine. Within the cell, gaidic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Gaidic acid exists in all eukaryotes, ranging from yeast to humans. In humans, gaidic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, gaidic acid can be found in caraway. This makes gaidic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
929-79-3
VCID:
VC0126617
InChI:
InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14+
SMILES:
CCCCCCCCCCCCCC=CC(=O)O
Molecular Formula:
C16H30O2
Molecular Weight:
254.41 g/mol
Δ2-trans-Hexadecenoic Acid
CAS No.: 929-79-3
Reference Standards
VCID: VC0126617
Molecular Formula: C16H30O2
Molecular Weight: 254.41 g/mol
| CAS No. | 929-79-3 |
|---|---|
| Product Name | Δ2-trans-Hexadecenoic Acid |
| Molecular Formula | C16H30O2 |
| Molecular Weight | 254.41 g/mol |
| IUPAC Name | (E)-hexadec-2-enoic acid |
| Standard InChI | InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14+ |
| Standard InChIKey | ZVRMGCSSSYZGSM-CCEZHUSRSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/C(=O)O |
| SMILES | CCCCCCCCCCCCCC=CC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(=O)O |
| Physical Description | Solid |
| Description | (E)-hexadec-2-enoic acid is a hexadecenoic acid having a trans-double bond at the 2-position. It has a role as a metabolite. It is a hexadecenoic acid and an alpha,beta-unsaturated monocarboxylic acid. It is a conjugate acid of an (E)-hexadec-2-enoate. Gaidic acid, also known as T-16:1D2 or 2-palmitoleate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Gaidic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Gaidic acid has been primarily detected in urine. Within the cell, gaidic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Gaidic acid exists in all eukaryotes, ranging from yeast to humans. In humans, gaidic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, gaidic acid can be found in caraway. This makes gaidic acid a potential biomarker for the consumption of this food product. |
| Synonyms | cis-hexadecenoic acid hexadecenoic acid hexadecenoic acid, (E)-isomer hexadecenoic acid, (Z)-isomer trans-hexadecenoic acid |
| Reference | 1.Nakano, M., and Fujino, Y. Enzymatic formation of hexadecenoic acid from palmitic acid. Agr.Biol.Chem. 39(3), 707-710 (1975). |
| PubChem Compound | 5282743 |
| Last Modified | Nov 11 2021 |
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